Cas no 2172056-38-9 (3-cyclohexyl-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: 3-cyclohexyl-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2172056-38-9
• MF: C₁₃H₂₀N₆
• MW: 260.338101387024
• CID: 5566034
• PubChem ID: 165596892
• Update Time: 2025-06-08

3-cyclohexyl-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 2172056-38-9
• 3-cyclohexyl-N-(propan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• EN300-1592077
• 3-cyclohexyl-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

• Inchi： 1S/C13H20N6/c1-9(2)16-12-11-13(15-8-14-12)19(18-17-11)10-6-4-3-5-7-10/h8-10H,3-7H2,1-2H3,(H,14,15,16)
• InChI Key： FRKDRAQUGCRLIR-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(N=CN=2)NC(C)C)N=N1)C1CCCCC1

Computed Properties

• Exact Mass: 260.17494466g/mol
• Monoisotopic Mass: 260.17494466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-cyclohexyl-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

Introduction to 3-cyclohexyl-N-(propan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2172056-38-9)

The compound 3-cyclohexyl-N-(propan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine, identified by its CAS number 2172056-38-9, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to the triazolopyrimidine class, a scaffold that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The structural features of this compound, including its cyclohexyl and propan-2-yl substituents, contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of triazolopyrimidine derivatives in the development of novel drugs. These compounds exhibit a broad spectrum of pharmacological effects, making them attractive candidates for further investigation. The presence of the triazolo[4,5-d]pyrimidine core in 3-cyclohexyl-N-(propan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine suggests potential activities against various biological targets, including enzymes and receptors involved in metabolic pathways.

In particular, the amine functionality at the 7-position of the pyrimidine ring is a critical feature that influences the compound's reactivity and binding affinity. This moiety is often exploited in drug design to enhance solubility and improve interaction with biological targets. The cyclohexyl group provides steric hindrance and stability to the molecule, while the propan-2-yl side chain adds another layer of complexity that can modulate pharmacokinetic properties.

Current studies in the field of cheminformatics have demonstrated that triazolopyrimidine derivatives can serve as effective scaffolds for designing molecules with enhanced binding affinity and selectivity. The structural motif of 3-cyclohexyl-N-(propan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine aligns well with this trend, offering a promising platform for further drug discovery efforts.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. For instance, research has indicated that triazolopyrimidine-based molecules may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. The specific substitution pattern in 3-cyclohexyl-N-(propan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine may confer selectivity for certain targets over others, thereby reducing off-target effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the cyclohexyl and propan-2-yl groups efficiently. Techniques such as nucleophilic substitution reactions and cyclization processes are commonly utilized in the construction of the triazolopyrimidine core. These synthetic strategies not only highlight the compound's complexity but also underscore its synthetic accessibility for further derivatization.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 3-cyclohexyl-N-(propan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-am ine with biological targets. These studies have provided insights into how the structural features of the molecule contribute to its pharmacological effects. For example, docking simulations have revealed that the amine group at the 7-position interacts favorably with acidic residues in target proteins, enhancing binding affinity.

The pharmacokinetic profile of this compound is another area of interest. Preliminary data suggest that it exhibits reasonable oral bioavailability and metabolic stability, making it a viable candidate for further preclinical development. However, additional studies are needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) properties.

In conclusion, 3-cyclohexyl-N-(propan - 2 - yl) - 3 H - 1 , 2 , 3 - tri azo lo [ 4 , 5 - d ] py rimidin - 7 - am ine (CAS No. 2172056 - 38 - 9) represents a promising lead compound with significant therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in drug discovery efforts aimed at addressing various human diseases.